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Compound of Interest

Compound Name:

N-[4-(2-

aminoethoxy)phenyl]methanesulfo

namide

Cat. No.: B12085076

Get Quote

Executive Summary
Dofetilide (Tikosyn®) is a Class III antiarrhythmic agent characterized by a specific

methanesulfonanilide structure.[1] Unlike symmetric bis-phenethylamines, Dofetilide possesses

a structural asymmetry: one side of the central nitrogen is a 4-methanesulfonamidophenethyl

chain, while the other is a 2-(4-methanesulfonamidophenoxy)ethyl chain.

This guide outlines the convergent industrial synthesis pathway, focusing on the construction of

the tertiary amine core followed by simultaneous functional group transformation. The pathway

is designed to minimize the formation of "dimer" impurities (symmetric byproducts) and control

the regioselectivity of the final sulfonylation step.

Retrosynthetic Analysis
The most robust synthetic strategy relies on a convergent approach, disconnecting the

molecule at the central nitrogen atom. This avoids the handling of highly reactive sulfonamide

intermediates early in the synthesis.
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Figure 1: Retrosynthetic disconnection showing the convergent assembly of the nitro-aromatic

core.

Detailed Intermediates List
The following table details the critical intermediates isolated and characterized during the

synthesis.
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Stage
Compound
Name

CAS Number
Structure
Description

Critical Quality
Attribute
(CQA)

SM-A

4-

Nitrophenethyla

mine

5339-26-4

Primary amine

with para-nitro

group.

Purity >98%;

Low water

content

(interferes with

alkylation).

SM-B

2-(4-

Nitrophenoxy)eth

yl bromide

13288-06-7

Ethyl bromide

linker attached to

p-nitrophenol.

Absence of free

p-nitrophenol.

INT-1

Secondary

Amine

Intermediate

226992-13-8

N-[2-(4-

nitrophenoxy)eth

yl]-2-(4-

nitrophenyl)ethan

amine

Mono-alkylation

selectivity;

Absence of bis-

alkylated

impurity.

INT-2
Nitro-Tertiary

Amine
115287-37-1

N-Methyl-N-[2-

(4-

nitrophenoxy)eth

yl]-2-(4-

nitrophenyl)ethan

amine

Key Pivot Point.

Must be free of

secondary amine

to prevent

sulfonamide side

reactions.

INT-3
Diamine

Precursor
N/A*

N-Methyl-N-[2-

(4-

aminophenoxy)et

hyl]-2-(4-

aminophenyl)eth

anamine

Unstable to

oxidation;

typically

prepared in situ

or used

immediately.

API Dofetilide 115256-11-6

Final

Sulfonamide.[1]

[2][3]

Polymorph

control (Form I

vs Form II/III).
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*Note: The diamine intermediate is often carried forward without isolation due to oxidative

instability.

Synthesis Pathway & Process Flow
The synthesis proceeds in three distinct chemical phases: Coupling/Methylation, Reduction,

and Sulfonylation.
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Figure 2: Process flow diagram illustrating the conversion of nitro-aromatic precursors to

Dofetilide.

Detailed Experimental Protocol: Final Sulfonylation
The conversion of the diamine (INT-3) to Dofetilide is the most critical step regarding yield and

purity. The reaction utilizes Methanesulfonyl Chloride (MsCl).

Scientific Rationale:

Stoichiometry: The diamine contains two primary aniline groups. Theoretically, 2.0

equivalents of MsCl are required. However, over-sulfonylation (forming the bis-mesyl imide,

R-N(SO2Me)2) is a common side reaction.

Temperature Control: The reaction is exothermic. High temperatures favor the formation of

the bis-mesyl impurity. The reaction must be kept between 0°C and 5°C.

Base Selection: Triethylamine (TEA) or Pyridine acts as an HCl scavenger.

Protocol Steps
Preparation of Diamine Solution:

Charge the reactor with the freshly reduced Diamine Intermediate (INT-3) (1.0 eq)

dissolved in anhydrous Dichloromethane (DCM) (10 volumes).

Add Triethylamine (TEA) (2.5 eq). Ensure the solution is homogenous.

Cool the reactor jacket to 0°C. Ensure internal temperature reaches <5°C.

Addition of Sulfonylating Agent:

Prepare a solution of Methanesulfonyl Chloride (MsCl) (2.1 eq) in DCM (2 volumes).

Critical Step: Add the MsCl solution dropwise to the reactor over 60–90 minutes.

Monitor: Maintain internal temperature strictly below 5°C.

Reaction Monitoring:
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Stir at 0–5°C for 2 hours.

HPLC Check: Sample for reaction completion.

Target: INT-3 < 0.5%.

Impurity Watch: Monitor for "Tri-mesyl" impurity (where one amine is bis-sulfonylated). If

>2%, quench immediately.

Quench and Workup:

Quench the reaction by slowly adding Water (10 volumes) while maintaining temperature

<10°C.

Adjust pH to neutral/slightly basic (pH 7.5–8.0) using saturated NaHCO3.

Separate phases. Extract aqueous layer with DCM.

Combine organic layers and wash with Brine.

Dry over MgSO4 and concentrate under vacuum to yield crude Dofetilide.

Crystallization (Polymorph Control):

Dissolve crude solid in Acetonitrile/Water (90:10) at reflux.

Cool slowly to ambient temperature, then to 0°C.

Filter and dry to obtain Dofetilide (Target Yield: 75–80%).

Impurity Profiling
Understanding the impurities is essential for regulatory compliance (ICH Q3A/B).
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Impurity Name Origin Control Strategy

N-Desmethyl Dofetilide
Incomplete methylation at Step

2.[4]

Ensure >99% conversion of

INT-1 to INT-2 before

reduction.

Mono-Mesyl Dofetilide
Incomplete sulfonylation at

Step 4.

Use slight excess (2.1 eq) of

MsCl; ensure sufficient

reaction time.

Tri-Mesyl Impurity Over-sulfonylation at Step 4.

Strict temperature control

(<5°C); avoid large excess of

MsCl; slow addition rate.

Nitro-Dimer INT-2 carryover.
Ensure complete

hydrogenation (Step 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.chemicalbook.com/article/different-synthetic-pathways-of-4-nitrophenethylamine-hydrochloride.htm
https://en.wikipedia.org/wiki/Dofetilide
https://www.bionity.com/en/encyclopedia/Dofetilide.html
https://www.clevelandclinicmeded.com/medicalpubs/pharmacy/septoct2000/pharm.htm
https://www.chemsrc.com/en/cas/115256-11-6_895527.html
https://www.ncbi.nlm.nih.gov/books/NBK459154/
https://www.caymanchem.com/product/15045/dofetilide
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/020931s012s013lbl.pdf
https://labeling.pfizer.com/showlabeling.aspx?id=639
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS4959366A%2Fen
https://www.benchchem.com/product/b1366982
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2Fproduct%2Fb1366982
https://www.chemsrc.com/en/cas/115256-11-6_895527.html
https://www.buyersguidechem.com/chemical_supplier/N-Methyl-4-nitro-N-[2-(4-nitrophenoxy)ethyl]phenethylamine
https://www.chembk.com/en/chem/N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chembk.com%2Fen%2Fchem%2FN-Methyl-N-%25282-%25284-nitrophenoxy%2529ethyl%2529-2-%25284-nitrophenyl%2529ethanamine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F15045
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FDofetilide
https://www.benchchem.com/product/b12085076?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12085076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Dofetilide | 115256-11-6 [chemicalbook.com]

2. Dofetilide - Wikipedia [en.wikipedia.org]

3. Dofetilide [bionity.com]

4. Different synthetic pathways of 4-Nitrophenethylamine hydrochloride_Chemicalbook
[chemicalbook.com]

5. Pharmacotherapy Update | Dofetilde: A New Class III Antiarrhythmic
[clevelandclinicmeded.com]

6. Dofetilide | CAS#:115256-11-6 | Chemsrc [chemsrc.com]

7. Dofetilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. caymanchem.com [caymanchem.com]

9. accessdata.fda.gov [accessdata.fda.gov]

10. labeling.pfizer.com [labeling.pfizer.com]

11. 2-(4-Nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine Supplier [benchchem.com]

12. buyersguidechem.com [buyersguidechem.com]

13. chembk.com [chembk.com]

To cite this document: BenchChem. [Technical Guide: Dofetilide Synthesis Pathway &
Intermediate Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12085076/docs#technical-guide-dofetilide-synthesis-
pathway-intermediate-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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